Cas no 1235440-89-7 (N-(3-aminopropyl)thiophene-2-carboxamide hydrochloride)

• Product Name: N-(3-aminopropyl)thiophene-2-carboxamide hydrochloride
• CAS No: 1235440-89-7
• MF: C₈H₁₃ClN₂OS
• MW: 220.719619512558
• CID: 4579581
• PubChem ID: 47002798
• Update Time: 2025-10-30

N-(3-aminopropyl)thiophene-2-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(3-aminopropyl)thiophene-2-carboxamide hydrochloride
• G25076
• CS-0252760
• N-(3-aminopropyl)thiophene-2-carboxamidehydrochloride
• N-(3-aminopropyl)thiophene-2-carboxamide;hydrochloride
• EN300-61484
• Z1262250904
• 1235440-89-7
• AKOS026743993
• MFCD03161177

• Inchi： 1S/C8H12N2OS.ClH/c9-4-2-5-10-8(11)7-3-1-6-12-7;/h1,3,6H,2,4-5,9H2,(H,10,11);1H
• InChI Key： HMMAGUFCHIWSGZ-UHFFFAOYSA-N
• SMILES： C(C1SC=CC=1)(=O)NCCCN.Cl

Computed Properties

• Exact Mass: 220.044
• Monoisotopic Mass: 220.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 152
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.4A^2

Additional information on N-(3-aminopropyl)thiophene-2-carboxamide hydrochloride

Comprehensive Overview of N-(3-aminopropyl)thiophene-2-carboxamide hydrochloride (CAS No. 1235440-89-7): Properties, Applications, and Research Insights

N-(3-aminopropyl)thiophene-2-carboxamide hydrochloride (CAS No. 1235440-89-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its thiophene backbone and aminopropyl functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features, including the carboxamide moiety and hydrochloride salt form, enhance its solubility and stability, making it a valuable candidate for drug discovery and material science applications.

Recent trends in scientific literature highlight the growing interest in thiophene-based compounds due to their diverse pharmacological properties. Researchers frequently search for "thiophene derivatives in drug design" or "CAS 1235440-89-7 applications," reflecting the compound's relevance in modern medicinal chemistry. The N-(3-aminopropyl)thiophene-2-carboxamide hydrochloride scaffold is particularly noted for its potential in targeting enzyme inhibition and receptor modulation, aligning with the demand for novel therapeutic agents in oncology and neurology.

From a synthetic perspective, the compound's hydrochloride salt form improves its handling and purification, addressing common challenges in organic synthesis. Laboratories often inquire about "optimized synthesis of thiophene carboxamides" or "CAS 1235440-89-7 purity standards," underscoring the need for high-quality reagents in precision-driven research. Analytical techniques such as HPLC and NMR are routinely employed to validate the structural integrity of this compound, ensuring reproducibility in experimental outcomes.

Beyond pharmaceuticals, N-(3-aminopropyl)thiophene-2-carboxamide hydrochloride finds utility in material science, particularly in the development of conductive polymers and sensors. The thiophene ring's electron-rich nature facilitates applications in organic electronics, a field experiencing rapid growth due to sustainable technology demands. Searches like "thiophene-based conductive materials" or "CAS 1235440-89-7 in polymer research" illustrate this interdisciplinary appeal.

Environmental and safety considerations are also critical when working with this compound. While it is not classified as hazardous under standard regulations, proper handling protocols—such as the use of personal protective equipment (PPE) and ventilation—are recommended. Queries such as "safe storage of hydrochloride salts" or "biodegradability of thiophene derivatives" reflect user concerns about sustainable laboratory practices.

In summary, N-(3-aminopropyl)thiophene-2-carboxamide hydrochloride (CAS No. 1235440-89-7) represents a multifaceted compound with broad scientific applicability. Its integration into cutting-edge research—from drug development to advanced materials—positions it as a pivotal tool for innovation. As interest in functionalized thiophenes continues to rise, this compound is poised to remain at the forefront of exploratory chemistry and industrial applications.